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Compound of Interest

Compound Name: 3-Bromo-2-(chloromethyl)pyridine

Cat. No.: B053696

Technical Support Center: 3-Bromo-2-
(chloromethyl)pyridine

This guide provides essential safety information, troubleshooting advice, and frequently asked
questions for handling and storing 3-Bromo-2-(chloromethyl)pyridine (CAS No: 122851-69-
8) in a research and development setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Bromo-2-(chloromethyl)pyridine?

Al: 3-Bromo-2-(chloromethyl)pyridine is a hazardous chemical. It is known to cause skin
and serious eye irritation.[1] It may also cause respiratory irritation.[2] Some sources classify
similar compounds as harmful if swallowed or fatal in contact with skin.[2] Always consult the
specific Safety Data Sheet (SDS) provided by your supplier for the most accurate and detailed
hazard information.

Q2: What basic personal protective equipment (PPE) is required when working with this
compound?

A2: To ensure safety, the following PPE should be worn:

e Gloves: Chemical-resistant gloves are mandatory.[3]
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o Eye Protection: Safety glasses or goggles are essential to prevent eye contact.[3] For tasks
with a higher risk of splashing, a face shield should also be used.

e Lab Coat: A standard lab coat should be worn to protect clothing and skin.

e Respiratory Protection: Work should be conducted in a well-ventilated area, such as a
chemical fume hood.[4] If ventilation is inadequate or there is a risk of inhaling vapors or
dust, a suitable respirator (e.g., N95 dust mask) should be used.

Q3: How should | dispose of waste containing 3-Bromo-2-(chloromethyl)pyridine?

A3: All waste materials, including empty containers and contaminated PPE, must be disposed
of as hazardous waste.[3] Follow all local, regional, and national regulations for chemical waste
disposal. Do not pour this chemical down the drain.[2]

Troubleshooting Guides
Handling Issues

Q4: | need to weigh the solid compound, but it appears to be sensitive. What precautions
should | take?

A4: Some brominated pyridine compounds are sensitive to air.[5] It is best practice to handle 3-
Bromo-2-(chloromethyl)pyridine in a controlled environment. When weighing, do so in a
chemical fume hood. For highly sensitive experiments, consider using a glove box with an inert
atmosphere. Always keep the container tightly closed when not in use.[3][4]

Q5: What should I do if the compound comes into contact with my skin or eyes?
A5: Immediate action is critical to prevent injury.

o Skin Contact: Immediately take off all contaminated clothing.[3] Wash the affected skin area
with plenty of soap and water.[4] If skin irritation occurs, seek medical advice.[3]

o Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[4] If you
are wearing contact lenses, remove them if it is easy to do so and continue rinsing.[4] Seek
immediate medical attention.[3]
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Q6: What happens if | accidentally inhale the dust or vapor?

A6: If inhalation occurs, move the affected person to fresh air and keep them in a position
comfortable for breathing.[3][6] If the person feels unwell or has difficulty breathing, call a
poison center or doctor for medical advice.[3]

Storage Issues

Q7: What is the correct temperature for storing 3-Bromo-2-(chloromethyl)pyridine?

A7: The compound should be stored in a refrigerated environment, typically between 2°C and
8°C.[7] Always check the manufacturer's specific recommendations.

Q8: The compound has changed color in storage. Is it still usable?

A8: A change in color may indicate degradation or contamination. This could be due to
improper storage conditions, such as exposure to light, air, or moisture. It is recommended to
re-analyze the compound for purity before use to ensure it meets the requirements of your
experiment. For future storage, ensure the container is tightly sealed and consider storing
under an inert gas.[5]

Q9: What materials or chemicals are incompatible with 3-Bromo-2-(chloromethyl)pyridine?

A9: This compound should be stored away from strong oxidizing agents, strong acids, and
strong bases.[3] Storing it with incompatible materials can lead to dangerous reactions. Keep it
away from foodstuff containers.[8]

Quantitative Data Summary
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Parameter Value Source(s)
CAS Number 122851-69-8 [71[9]
Molecular Formula CeHsBrCIN [7]
Molecular Weight 206.47 g/mol [7]

Storage Temperature 2°C to 8°C (Refrigerated) [51[7]
Physical State Solid

Purity Typically 295% [7]

General Experimental Protocol: Safe Handling
Workflow

The following protocol outlines a general workflow for safely handling 3-Bromo-2-
(chloromethyl)pyridine during a typical laboratory experiment. This is a guideline and should
be adapted to specific experimental needs and institutional safety policies.

e Preparation:
o Review the Safety Data Sheet (SDS) thoroughly before starting work.
o Ensure a chemical fume hood is available and functioning correctly.
o Prepare all necessary equipment and reagents.

o Put on all required Personal Protective Equipment (PPE): lab coat, safety goggles, and
chemical-resistant gloves.

» Handling and Reaction Setup:

o Conduct all manipulations of the compound, including weighing and transferring, inside the
chemical fume hood.[4]

o Keep the container of 3-Bromo-2-(chloromethyl)pyridine tightly closed at all times when
not in use.[3]
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o Use non-sparking tools and ground equipment if there is a risk of static discharge, as
related compounds can be flammable.[3][4]

o Clean any spills immediately according to established laboratory procedures.

o Post-Experiment Cleanup:
o Quench the reaction and work up the product mixture within the fume hood.

o Segregate all waste (solid, liquid, contaminated PPE) into appropriately labeled hazardous
waste containers.[3]

o Thoroughly wash all glassware and equipment that came into contact with the chemical.

o Wash hands and any exposed skin thoroughly with soap and water after completing the
work and removing PPE.[3][4]

e Storage:

o Return the main container of 3-Bromo-2-(chloromethyl)pyridine to its designated
refrigerated storage location (2°C to 8°C).[7]

o Ensure the container is tightly sealed. For long-term storage, consider flushing the
container with an inert gas like argon or nitrogen.

Visualized Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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